Cas no 50868-58-1 (ortho-Topolin Riboside)

ortho-Topolin Riboside structure
ortho-Topolin Riboside structure
Product Name:ortho-Topolin Riboside
CAS No:50868-58-1
MF:C17H19N5O5
MW:373.363263368607
CID:373370
PubChem ID:170931
Update Time:2025-04-19

ortho-Topolin Riboside Chemical and Physical Properties

Names and Identifiers

    • Adenosine,N-[(2-hydroxyphenyl)methyl]-
    • 6-(2-hydroxybenzylamino)-9-beta-D-ribofuranosylpurine
    • ORTHO-TOPOLIN RIBOSIDE
    • 6-(o-Hydroxybenzylamino)-9-beta-D-ribofuranosylpurine
    • Cytokinin R
    • N6-(o-Hydroxybenzyl)adenosine
    • Ortho-topolin-9-riboside
    • 6-(O-HYDROXYBENZYLAMINO)-9-.BETA.-D-RIBOFURANOSYLPURINE
    • (2R,3R,4S,5R)-2-(6-((2-Hydroxybenzyl)amino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • Spathe regreening factor
    • 3O1XLV8S38
    • 50868-58-1
    • NS00125778
    • (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-[(2-hydroxyphenyl)methylamino]purin-9-yl]oxolane-3,4-diol
    • N6-(o-hydroxybenzyl)-adenosine
    • 6-Hbarp
    • NSC 736740
    • (O-HYDROXYBENZYL)ADENINE RIBOSIDE
    • 6-(2-hydroxybenzyl)adenosine
    • UNII-3O1XLV8S38
    • URVCVGNFSZHAOA-LSCFUAHRSA-N
    • Q27893177
    • Adenosine, N-((2-hydroxyphenyl)methyl)-
    • DTXSID4042173
    • N-((2-hydroxyphenyl)methyl)adenosine
    • SCHEMBL638141
    • NSC-736740
    • DB-263698
    • ortho-Topolin Riboside
    • Inchi: 1S/C17H19N5O5/c23-6-11-13(25)14(26)17(27-11)22-8-21-12-15(19-7-20-16(12)22)18-5-9-3-1-2-4-10(9)24/h1-4,7-8,11,13-14,17,23-26H,5-6H2,(H,18,19,20)/t11-,13-,14-,17-/m1/s1
    • InChI Key: URVCVGNFSZHAOA-LSCFUAHRSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NCC1C=CC=CC=1O)O)O

Computed Properties

  • Exact Mass: 373.13877
  • Monoisotopic Mass: 373.13861872g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 146Ų

Experimental Properties

  • Density: 1.71±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.37 g/l) (25 º C),
  • PSA: 145.78

ortho-Topolin Riboside Pricemore >>

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